(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)methanol
Overview
Description
(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)methanol is an organic compound with a molecular formula of C10H12N2O. It is a colorless liquid that is soluble in water, ethanol, and other solvents. This compound is of interest due to its potential applications in the fields of biochemistry and pharmacology. In particular, it has been studied for its ability to act as a substrate for enzymes, and it has been used in various scientific research experiments.
Scientific Research Applications
Pharmaceutical Applications
Pyrazole derivatives are known for their wide range of biological activities and have been used in the treatment of various diseases. They can be incorporated into drugs to treat conditions such as inflammation, cancer, and neurological disorders due to their enhanced selectivity and reduced side effects .
Agrochemical Industry
These compounds have applications in the agrochemical industry, where they are used in the synthesis of pesticides and herbicides. The trifluoromethylpyridine (TFMP) derivatives, for example, are utilized in this sector .
Antimicrobial Properties
Pyrazole derivatives exhibit promising antimicrobial properties, including antifungal and antibacterial activities. This makes them valuable in the development of new antimicrobial agents .
Antioxidant Activities
Some pyrazole compounds have shown significant antioxidant activities, which is crucial for protecting cells from oxidative stress-related damage .
Anti-inflammatory and Analgesic Effects
Due to their anti-inflammatory and analgesic effects, pyrazole derivatives are used in the development of medications for pain relief and inflammation management .
Antineoplastic Activities
These compounds have been employed in cancer treatment due to their antineoplastic activities, which help in inhibiting the growth of tumors .
Antispasmodic Uses
Pyrazole derivatives can act as antispasmodics, helping to relieve spasms of the muscles .
Metabolic Disorders Treatment
They are also involved in the treatment of metabolic disorders like diabetes due to their antihyperglycemic and hypoglycemic activities .
properties
IUPAC Name |
(5-cyclopropyl-3-pyridin-2-ylpyrazol-1-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O/c16-8-15-12(9-4-5-9)7-11(14-15)10-3-1-2-6-13-10/h1-3,6-7,9,16H,4-5,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLAYBNJSKPXZIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2CO)C3=CC=CC=N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
